4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)-N-methylbenzamide

• Molecular Formula: C27H29N5O3S
• Molecular Weight: 503.6 g/mol
• IUPAC Name: 4-[[4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl]amino]-N-methylbenzamide
• InChI: InChI=1S/C27H29N5O3S/c1-17-10-11-19(16-23(17)36(34,35)32-27(2,3)4)24-21-8-6-7-9-22(21)25(31-30-24)29-20-14-12-18(13-15-20)26(33)28-5/h6-16,32H,1-5H3,(H,28,33)(H,29,31)
• InChI Key: VKDQJYRNKPFNMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)C(=O)NC)S(=O)(=O)NC(C)(C)C

Description

4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)-N-methylbenzamide is a complex organic compound with the molecular formula C27H29N5O3S

Preparation Methods

The synthesis of 4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)-N-methylbenzamide involves multiple steps, typically starting with the preparation of the phthalazin-1-yl intermediate. The reaction conditions often include the use of tert-butylsulfamoyl chloride and methylbenzamide under controlled temperatures and pressures. Industrial production methods may involve large-scale reactions with optimized yields and purity levels .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the sulfonamide group. Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure settings.

Scientific Research Applications

4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)-N-methylbenzamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role as a drug candidate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)-N-methylbenzamide involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar compounds to 4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)-N-methylbenzamide include:

• 4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)benzamide
• 4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)benzamide
• 4-({4-[3-(tert-butylsulfamoyl)-4-methylphenyl]phthalazin-1-yl}amino)benzamide These compounds share similar structural features but may differ in their specific functional groups or substituents, leading to variations in their chemical properties and applications .